Cas no 100878-55-5 (3-Isoxazolecarboxylicacid, 5-methyl-, 2-nonylhydrazide)

• Product Name: 3-Isoxazolecarboxylicacid, 5-methyl-, 2-nonylhydrazide
• CAS No: 100878-55-5
• MF: C₁₄H₂₅N₃O₂
• MW: 267.367203474045
• CID: 208254
• PubChem ID: 58096
• Update Time: 2025-04-19

3-Isoxazolecarboxylicacid, 5-methyl-, 2-nonylhydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylicacid, 5-methyl-, 2-nonylhydrazide
• 5-methyl-N'-nonyl-1,2-oxazole-3-carbohydrazide
• 1-Nonyl-2-< 5-Methyl-3-isoxazolylcarbonyl> -hydrazin
• 5-Methyl-3-isoxazolecarboxylic acid 2-nonylhydrazide
• 5-methyl-isoxazole-3-carboxylic acid N'-nonyl-hydrazide
• AC1L1OBB
• BRN 0792274
• LS-86644
• DTXSID50143557
• 3-ISOXAZOLECARBOXYLIC ACID, 5-METHYL-, 2-NONYLHYDRAZIDE
• 100878-55-5

• Inchi： 1S/C14H25N3O2/c1-3-4-5-6-7-8-9-10-15-16-14(18)13-11-12(2)19-17-13/h11,15H,3-10H2,1-2H3,(H,16,18)
• InChI Key： BAVDGFIXRXMFRT-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NNCCCCCCCCC)=O)=N1

Computed Properties

• Exact Mass: 267.19485
• Monoisotopic Mass: 267.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.16